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Compound of Interest

Compound Name: Scopine Methiodide

Cat. No.: B1145704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scopine methiodide, also known as N-methylscopine iodide or methscopolamine iodide, is a

quaternary ammonium derivative of scopine. Scopine is a tropane alkaloid and a primary

metabolite of the well-known anticholinergic agent, scopolamine.[1] The methylation of the

tertiary amine in the scopine structure to a quaternary ammonium salt significantly alters its

pharmacological properties, primarily by limiting its ability to cross the blood-brain barrier. This

guide provides a comprehensive technical overview of scopine methiodide, including its

chemical properties, synthesis, biological activity, and the experimental protocols used for its

characterization.

Chemical and Physical Properties
Scopine methiodide is a salt with the following key identifiers and properties.
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Property Value

CAS Number 21662-36-2

Molecular Formula C₉H₁₆INO₂

Molecular Weight 297.13 g/mol

Synonyms
N-Methylscopine iodide, Methscopolamine

iodide, Methscopinium Iodide

Synthesis and Characterization
While a specific, detailed protocol for the direct synthesis of scopine methiodide is not

extensively published in peer-reviewed literature, its synthesis can be inferred from analogous

reactions described in patents for the production of related compounds, such as tiotropium

bromide. The fundamental reaction is the quaternization of the tertiary amine of scopine with

methyl iodide.

Experimental Protocol: Synthesis of Scopine Methiodide
The following is a generalized protocol based on the quaternization of scopine esters:

Dissolution: Dissolve scopine in a suitable organic solvent, such as dimethylformamide

(DMF) or acetonitrile.

Reaction with Methyl Iodide: Add methyl iodide to the solution. The reaction is typically

carried out at room temperature or with gentle heating.

Stirring: Stir the reaction mixture for a period ranging from several hours to a few days to

ensure complete reaction.

Isolation: The product, being a salt, will likely precipitate out of the solution. The solid can be

isolated by filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as a mixture of methanol and acetone.

Drying: Dry the purified product under vacuum.
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Characterization
The structure and purity of the synthesized scopine methiodide would be confirmed using

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure and the presence of the additional methyl group.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Biological Activity and Mechanism of Action
Scopine methiodide functions as a competitive antagonist of muscarinic acetylcholine

receptors (mAChRs).[2][3][4] These receptors are involved in a wide range of physiological

processes mediated by the parasympathetic nervous system. As a quaternary ammonium

compound, scopine methiodide is expected to have limited permeability across the blood-

brain barrier, thus exhibiting more pronounced peripheral effects compared to its tertiary amine

precursor, scopolamine.[5]

The antagonism of mAChRs by scopine methiodide leads to the inhibition of acetylcholine-

mediated signaling pathways. This can result in effects such as reduced smooth muscle

contraction, decreased glandular secretions, and changes in heart rate.[6]

Signaling Pathway of Muscarinic Acetylcholine Receptor
Antagonism
The following diagram illustrates the mechanism of action of scopine methiodide as a

muscarinic receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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